5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline
Overview
Description
5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline (DC-THIQ) is a chemical compound that has gained interest in scientific research due to its potential use in the development of drugs for various medical conditions.
Scientific Research Applications
Arylation of Tetrahydroisoquinolines
Tetrahydroisoquinolines, including 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline, are involved in arylation processes. For example, Muramatsu et al. (2013) describe the sp³ C-H bond arylation of tetrahydroisoquinolines via a nucleophilic addition reaction, highlighting their utility in chemical synthesis (Muramatsu et al., 2013).
Synthesis of Alkaloid Derivatives
Tetrahydroisoquinoline derivatives are used in synthesizing alkaloid compounds. Liermann & Opatz (2008) demonstrated using 1,2,3,4-tetrahydroisoquinoline-1-carbonitriles as starting materials for synthesizing lamellarin G trimethyl ether and lamellarin U (Liermann & Opatz, 2008).
Antiglioma Activity
Research by Mohler et al. (2006) revealed that certain 1,2,3,4-tetrahydroisoquinoline (THI) derivatives have antiglioma activity, showing selective inhibition of glioma growth while sparing normal astrocytes (Mohler et al., 2006).
Catalytic Asymmetric Synthesis
Wangsheng Liu and colleagues (2015) discuss novel strategies for the catalytic stereoselective synthesis of 1,2,3,4-tetrahydroisoquinoline scaffolds, showcasing their importance in natural products and asymmetric catalysis (Liu et al., 2015).
Anti-Inflammatory and Analgesic Effects
Rakhmanova et al. (2022) studied the analgesic and anti-inflammatory effects of 1-(4'-Dimethylaminophenyl)-6, 7-Dimethoxy-1,2,3,4-Tetrahydroisoquinoline Hydrochloride, demonstrating its potential in medical practice as a non-narcotic analgesic (Rakhmanova et al., 2022).
Green Chemistry Approach
Damera & Pagadala (2023) explored eco-friendly methods for constructing multi-functionalized benzenes, using 1,2,3,4-tetrahydroisoquinoline derivatives, emphasizing the importance of green chemistry in synthesizing bioactive molecules (Damera & Pagadala, 2023).
Antimalarial Potential
Hanna et al. (2014) synthesized 1-aryl-1,2,3,4-tetrahydroisoquinoline analogues and evaluated them for antiplasmodial activity, identifying potential anti-malarial agents (Hanna et al., 2014).
Local Anesthetic Activity and Toxicity Studies
Azamatov and team (2023) synthesized 1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives and studied their local anesthetic activity and toxicity, showing potential as drug candidates (Azamatov et al., 2023).
PET Imaging Ligands
Gao et al. (2006) developed carbon-11 and fluorine-18 labeled N-acetyl-1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives for PET imaging of brain diseases (Gao et al., 2006).
Safety and Hazards
Future Directions
properties
IUPAC Name |
5,6-dichloro-1,2,3,4-tetrahydroisoquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2N/c10-8-2-1-6-5-12-4-3-7(6)9(8)11/h1-2,12H,3-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFJDFVQLTLKBJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C(=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80503781 |
Source
|
| Record name | 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80503781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline | |
CAS RN |
75416-53-4 |
Source
|
| Record name | 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=75416-53-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80503781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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